Cas no 1807099-04-2 (5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde
• CAS No: 1807099-04-2
• MF: C₈H₇F₂IN₂O
• MW: 312.055260896683
• CID: 4894882
• Update Time: 2025-06-09

5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F2IN2O/c9-8(10)6-4(1-12)2-13-5(3-14)7(6)11/h2-3,8H,1,12H2
• InChI Key： LVANNUKDADCYCI-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N=CC(CN)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.8
• Topological Polar Surface Area: 56

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde

Introduction to 5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde (CAS No. 1807099-04-2)

5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde, with the CAS number 1807099-04-2, is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is characterized by its unique structural features, including an aminomethyl group, a difluoromethyl substituent, and an iodine atom, which collectively contribute to its diverse chemical reactivity and potential biological applications.

The synthesis of 5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde typically involves a multi-step process that leverages modern synthetic methodologies. One common approach involves the sequential functionalization of a pyridine core, starting with the introduction of the difluoromethyl group via a metal-catalyzed fluorination reaction. Subsequently, the iodination and formylation steps are carried out to introduce the iodine atom and the carboxaldehyde group, respectively. The final step involves the formation of the aminomethyl group through reductive amination or other suitable methods.

The presence of the difluoromethyl group in 5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde is particularly noteworthy due to its impact on the compound's physicochemical properties and biological activity. Fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles, making them valuable candidates for drug development. The difluoromethyl moiety can also influence the compound's electronic properties, affecting its reactivity and binding affinity to biological targets.

The iodine atom in 5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde provides additional versatility for further chemical modifications. Iodinated compounds are commonly used as intermediates in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which enable the introduction of various aryl or alkyl substituents. This feature makes 5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde an attractive starting material for the synthesis of complex molecular architectures with potential therapeutic applications.

The carboxaldehyde group in 5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde offers multiple opportunities for derivatization. For instance, it can be readily converted into other functional groups such as alcohols, esters, or amides through standard organic transformations. These modifications can significantly alter the compound's properties and biological activity, making it suitable for various applications in medicinal chemistry.

In recent years, there has been growing interest in exploring the biological activities of compounds like 5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde. Studies have shown that this compound exhibits promising inhibitory effects against specific enzymes and receptors involved in various disease pathways. For example, it has been reported to act as a potent inhibitor of certain kinases, which are key targets in cancer therapy. Additionally, preliminary studies suggest that it may have antiviral properties, making it a potential lead compound for the development of antiviral agents.

The aminomethyl group in 5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde is another critical feature that contributes to its biological activity. Amines are known to form hydrogen bonds with biological targets, enhancing their binding affinity and selectivity. This property can be exploited to design more effective drugs with improved therapeutic indices.

Beyond its direct biological applications, 5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde serves as an important building block for the synthesis of more complex molecules. Its unique combination of functional groups makes it an ideal starting material for combinatorial chemistry approaches, where libraries of structurally diverse compounds can be rapidly generated and screened for desired biological activities.

In conclusion, 5-(Aminomethyl)-4-(difluoromethyl)-3-iodopyridine-2-carboxaldehyde (CAS No. 1807099-04-2) is a highly functionalized compound with significant potential in medicinal chemistry and chemical biology. Its unique structural features provide a robust platform for further chemical modifications and biological investigations. As research in this area continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, further highlighting its importance in modern drug discovery efforts.